Cas no 844879-03-4 (4-BROMO-3',5'-DIFLUOROBENZOPHENONE)

• Product name: 4-BROMO-3',5'-DIFLUOROBENZOPHENONE
• CAS No: 844879-03-4
• MF: C₁₃H₇OF₂Br
• MW: 297.09488
• CID: 892676
• PubChem ID: 2756920

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3',5'-DIFLUOROBENZOPHENONE
• (4-bromophenyl)-(3,5-difluorophenyl)methanone
• PC2358
• MFCD06201446
• A840815
• AKOS009339756
• DTXSID50373635
• [3,5-bis(fluoranyl)phenyl]-(4-bromophenyl)methanone
• (4-bromophenyl)(3,5-difluorophenyl)methanone
• 844879-03-4

• MDL： MFCD06201446
• Inchi： InChI=1S/C13H7BrF2O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
• InChI Key： NSSPHHIIJGNZTB-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)C(=O)C2=CC(=CC(=C2)F)F

Computed Properties

• Exact Mass: 295.96500
• Monoisotopic Mass: 295.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.546
• Boiling Point: 361.2°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.577
• PSA: 17.07000
• LogP: 3.95830

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

4-BROMO-3',5'-DIFLUOROBENZOPHENONE Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%